Cas no 663167-22-4 (2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione)

• Product Name: 2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione
• CAS No: 663167-22-4
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• MDL: MFCD03828388
• CID: 5032793
• Update Time: 2026-02-28

2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione Chemical and Physical Properties

Names and Identifiers

• STL061597
• 2-(4-METHOXYPHENYL)-3-BENZYL-1,2,3-TRIHYDRO-4-THIAQUINAZOLINE-4,4-DIONE
• ST50952967
• 2-benzyl-3-(4-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide
• 2-benzyl-3-(4-methoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione
• 3-(4-methoxyphenyl)-2-benzyl-3H,4H-benzo[e]1,2,4-thiadiazaperhydroine-1,1-dion e
• 2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione

• MDL： MFCD03828388
• Inchi： 1S/C21H20N2O3S/c1-26-18-13-11-17(12-14-18)21-22-19-9-5-6-10-20(19)27(24,25)23(21)15-16-7-3-2-4-8-16/h2-14,21-22H,15H2,1H3
• InChI Key： HRXGDPMGRJFSSD-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC(C2C=CC(=CC=2)OC)N1CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 577
• XLogP3: 3.9
• Topological Polar Surface Area: 67

Additional information on 2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione

Introduction to 2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione (CAS No. 663167-22-4) and Its Emerging Applications in Chemical Biology

The compound 2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione (CAS No. 663167-22-4) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework comprising a thiazine core and functionalized aromatic rings, has garnered significant attention in recent years due to its potential biological activities and mechanistic insights. The presence of a 4-methoxyphenyl substituent and a benzyl group at strategic positions within the quinazoline scaffold imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

In the realm of chemical biology, quinazoline derivatives have long been recognized for their diverse pharmacological profiles. These compounds exhibit a wide spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The thiazole moiety introduced in 2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione not only enhances the molecule's solubility but also contributes to its binding affinity with biological targets. Recent studies have highlighted the role of thiazole derivatives in modulating enzyme activity and inhibiting key pathways involved in disease progression.

One of the most compelling aspects of this compound is its structural versatility. The combination of a thiaquinazoline core with aromatic substituents allows for fine-tuning of its pharmacokinetic properties. This flexibility has enabled researchers to design analogs with improved efficacy and reduced toxicity. For instance, modifications at the benzyl position have been shown to influence metabolic stability and target specificity. Such structural optimizations are critical in developing molecules that can navigate the complex biological environment effectively.

The chemical synthesis of 2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione involves multi-step reactions that showcase the ingenuity of organic chemistry. The synthesis typically begins with the formation of the thiazine ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the 4-methoxyphenyl and benzyl groups via nucleophilic substitution or cross-coupling reactions. These synthetic strategies not only highlight the compound's synthetic accessibility but also provide insights into potential modifications for future derivatives.

From a mechanistic standpoint, the biological activity of this compound can be attributed to its ability to interact with specific proteins and enzymes. Preliminary computational studies have suggested that the thiaquinazoline scaffold can adopt multiple conformations, allowing it to bind effectively to target macromolecules. Additionally, the electron-withdrawing nature of the dione groups enhances its interaction with hydrophobic pockets in proteins. Such interactions are pivotal for modulating enzymatic activity and signaling pathways relevant to various diseases.

Recent advancements in high-throughput screening (HTS) have facilitated the rapid identification of bioactive compounds like 2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione. These technologies enable researchers to assess thousands of compounds for their biological activity within a short timeframe. In one notable study published last year, this compound emerged as a potent inhibitor of an enzyme implicated in cancer cell proliferation. The study demonstrated that it could disrupt key signaling cascades by binding to the enzyme's active site.

The potential therapeutic applications of this molecule are vast. Given its structural features and biological activities, it holds promise as a lead compound for developing treatments against various diseases. For example, its ability to inhibit inflammatory pathways makes it a candidate for treating chronic inflammatory disorders such as rheumatoid arthritis. Furthermore, its interactions with cancer-related enzymes suggest its utility in oncology research.

Another exciting aspect is the compound's potential as an intermediate in drug development pipelines. Its well-defined structure allows for facile derivatization into more complex molecules with enhanced pharmacological properties. Researchers have already begun exploring derivatives with improved solubility and bioavailability using computational modeling techniques.

The synthesis and characterization of this compound also contribute to our understanding of heterocyclic chemistry principles. The interplay between electronic effects and steric hindrance in determining its biological activity provides valuable insights into designing future generations of bioactive molecules. Such knowledge is crucial for advancing drug discovery efforts worldwide.

In conclusion,2-(4-Methoxyphenyl)-3-benzyl-1,2,3-trihydro-4-thiaquinazoline-4,4-dione (CAS No. 663167-22-4) stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structural features combined with promising biological activities make it an attractive candidate for further investigation into therapeutic applications across multiple disease areas.